1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylmethylaminopropyl)piperazine

• CAS No.: 143759-64-2
• Molecular Formula: C30H37F2N3O
• Molecular Weight: 493.6 g/mol
• IUPAC Name: 1-(benzylamino)-3-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C30H37F2N3O/c31-27-12-8-25(9-13-27)30(26-10-14-28(32)15-11-26)7-4-16-34-17-19-35(20-18-34)23-29(36)22-33-21-24-5-2-1-3-6-24/h1-3,5-6,8-15,29-30,33,36H,4,7,16-23H2
• InChI Key: LWPSLBQTDYKNEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)CC(CNCC4=CC=CC=C4)O

Description

1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylmethylaminopropyl)piperazine is a useful research compound. Its molecular formula is C30H37F2N3O and its molecular weight is 493.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

3.86 g (0.01 mol) of 1-[4,4-bis(4-fluorophenyl)butyl]-4-(2,3-epoxypropyl)piperazine and 1 g (0.01 mol) of benzylamine were refluxed with heating together with 200 ml of DMF for 24 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate. After washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 5 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 0.5 g of the subject compound in a viscous liquid state.

Synthesis routes and methods II

Procedure details